NaI/KI/NH4I and TBHP as powerful oxidation systems: use in the formation of various chemical bonds
Organic & Biomolecular Chemistry Pub Date: 2021-02-10 DOI: 10.1039/D0OB02169E
Abstract
In modern organic synthesis, the execution of reactions in the absence of expensive transition metals has received significant attention from the view-point of green chemistry and sustainable development. As a consequence, the combination of MI-TBHP as an oxidation system (M = Na, K, NH4) has opened a new avenue with significant impact for the succinct synthesis of complex heterocycle molecules via the construction of various chemical bonds [C–X (X = C, N, S, O), N–X (X = N, P) and S–N]. This comprehensive review article delineates the progress of recent developments in this emerging area, with an in-depth discussion on the substrate scope, limitations and proper mechanistic underpinnings. We hope this review will highlight the great potential of this MI-TBHP as a powerful oxidation system and inspire researchers to conduct further endeavors in this domain.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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